Cas no 1227920-69-5 (N'-(2-Cyanophenyl)-N,N-dimethylformamidine)

• Product Name: N'-(2-Cyanophenyl)-N,N-dimethylformamidine
• CAS No: 1227920-69-5
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• CID: 2896528
• Update Time: 2025-05-20

N'-(2-Cyanophenyl)-N,N-dimethylformamidine Chemical and Physical Properties

Names and Identifiers

• N'-(2-cyanophenyl)-N,N-dimethylmethanimidamide
• N'-(2-Cyanophenyl)-N,N-dimethylformamidine
• Benzonitrile, 2-dimethylaminomethylenamino-
• NSC319960
• NE18735
• N,N-dimethyl-N'-(o-cyanophenyl)formamidine
• N'-(2-Cyanophenyl)-N,N-dimethylformimidamide
• (E)-N'-(2-Cyanophenyl)-N,N-dimethylformamidine
• 2-[(E)-(Dimethylamino)methyleneamino]benzonitrile
• N

• Inchi： 1S/C10H11N3/c1-13(2)8-12-10-6-4-3-5-9(10)7-11/h3-6,8H,1-2H3/b12-8+
• InChI Key： DZVOLCHPUOIJJV-XYOKQWHBSA-N
• SMILES： N(C)(C)/C=N/C1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 173.095297364 g/mol
• Monoisotopic Mass: 173.095297364 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 173.21
• XLogP3: 1.3
• Topological Polar Surface Area: 39.4

Additional information on N'-(2-Cyanophenyl)-N,N-dimethylformamidine

Introduction to N'-(2-Cyanophenyl)-N,N-dimethylformamidine (CAS No: 1227920-69-5)

N'-(2-Cyanophenyl)-N,N-dimethylformamidine, a compound with the chemical identifier CAS No: 1227920-69-5, is a significant molecule in the field of pharmaceutical chemistry. This compound, featuring a N'-(2-cyanophenyl)-N,N-dimethylformamidine structure, has garnered attention due to its potential applications in drug development and synthetic chemistry. The unique arrangement of functional groups in its molecular framework makes it a valuable intermediate in the synthesis of more complex pharmacological agents.

The cyanophenyl moiety in the compound's name is particularly noteworthy. This group, characterized by a cyano (-CN) substituent attached to a phenyl ring, contributes to the molecule's reactivity and interaction with biological systems. The cyano group is known for its ability to participate in various chemical reactions, including nucleophilic additions and condensations, which are pivotal in organic synthesis. In pharmaceutical contexts, such functional groups often play a crucial role in modulating the biological activity of drug candidates.

Moreover, the presence of two methyl groups at the nitrogen atom in N,N-dimethylformamidine enhances the compound's stability and influences its electronic properties. This structural feature can be exploited to fine-tune the compound's interactions with biological targets, making it a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules containing cyano and dimethylamino functionalities. These groups are frequently found in bioactive compounds and have been associated with various therapeutic effects. For instance, studies have shown that cyanophenyl derivatives can exhibit antimicrobial and anti-inflammatory properties, which are highly relevant in contemporary healthcare.

The synthesis of N'-(2-cyanophenyl)-N,N-dimethylformamidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the desired molecular framework efficiently. The precision required in these synthetic processes underscores the importance of well-designed experimental protocols and analytical techniques for characterizing the final product.

One of the most compelling aspects of this compound is its versatility as a building block in drug discovery. The combination of a cyanophenyl group and dimethylamino functionality provides multiple sites for further chemical modification. This flexibility allows chemists to design derivatives with tailored properties for specific therapeutic applications. For example, modifications at the phenyl ring or the nitrogen atoms can lead to compounds with enhanced solubility, bioavailability, or target specificity.

Recent research has highlighted the importance of computational methods in predicting the biological activity of novel compounds like N'-(2-cyanophenyl)-N,N-dimethylformamidine. Molecular modeling techniques, such as docking simulations and quantum mechanical calculations, have enabled researchers to gain insights into how these molecules interact with biological targets at an atomic level. These computational approaches complement traditional experimental methods and have accelerated the discovery process by allowing virtual screening of large libraries of compounds.

The potential applications of this compound extend beyond traditional pharmaceuticals. In materials science, for instance, cyanophenyl-containing molecules have been explored for their electronic properties and utility in organic semiconductors. The ability to fine-tune these properties through structural modifications makes them attractive for developing next-generation electronic devices.

In conclusion, N'-(2-cyanophenyl)-N,N-dimethylformamidine (CAS No: 1227920-69-5) represents a fascinating subject of study with significant implications for both pharmaceutical and materials science research. Its unique structural features offer opportunities for developing novel therapeutic agents and advanced materials. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a crucial role in addressing some of today's most pressing scientific challenges.